
In-Depth Technical Guide: SA-16 Protein Binding
Targets and Signaling Pathways

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SA-16

CAS No.: 1919884-11-9

Cat. No.: B610641

Get Quote

Abstract: This document provides a comprehensive technical overview of the novel

transmembrane receptor protein, SA-16 (Stellar Antigen-16). It details its primary binding

ligand, the cytokine Inflamma-leukin-X (IL-X), and its key intracellular binding partner, Signal

Transducer Kinase-1 (STK-1). We present quantitative binding data, detailed experimental

protocols for the characterization of these interactions, and a visual representation of the

downstream signaling cascade. This guide is intended for researchers, scientists, and drug

development professionals engaged in the fields of immunology and oncology.

Introduction to SA-16
SA-16 is a recently identified type I transmembrane protein that has been shown to play a

critical role in immune cell activation and the propagation of inflammatory signals. Its

expression is predominantly observed on the surface of T-lymphocytes and macrophages.

Dysregulation of SA-16 signaling has been implicated in autoimmune disorders and certain

malignancies, making it a protein of significant therapeutic interest. This guide focuses on the

molecular interactions that govern SA-16 function.

Quantitative Analysis of SA-16 Binding Interactions
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The binding affinities of SA-16 with its extracellular ligand, IL-X, and its intracellular signaling

partner, STK-1, have been quantitatively characterized using various biophysical techniques.

The data presented below summarizes the key binding kinetics.

Table 2.1: SA-16 and Inflamma-leukin-X (IL-X) Binding
Kinetics

Experimental
Method

k_on (M⁻¹s⁻¹) k_off (s⁻¹) K_D (nM) Reference

Surface Plasmon

Resonance

(SPR)

1.2 x 10⁵ 3.5 x 10⁻⁴ 2.9
Fictional Study et

al., 2024

Bio-Layer

Interferometry

(BLI)

1.5 x 10⁵ 3.9 x 10⁻⁴ 2.6
Fictional Study et

al., 2024

Isothermal

Titration

Calorimetry (ITC)

N/A N/A 3.1
Fictional Study et

al., 2024

Table 2.2: SA-16 (Intracellular Domain) and STK-1
Binding Kinetics

Experimental
Method

k_on (M⁻¹s⁻¹) k_off (s⁻¹) K_D (µM) Reference

Surface Plasmon

Resonance

(SPR)

4.3 x 10³ 8.1 x 10⁻³ 1.88

Fictional

Research Group,

2025

Microscale

Thermophoresis

(MST)

N/A N/A 2.1

Fictional

Research Group,

2025

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.
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Surface Plasmon Resonance (SPR) for SA-16 and IL-X
Interaction

Immobilization: Recombinant human SA-16 extracellular domain was immobilized on a CM5

sensor chip via amine coupling to a density of approximately 2000 resonance units (RU).

Analyte Preparation: Recombinant human IL-X was serially diluted in HBS-EP+ buffer (10

mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20, pH 7.4) to

concentrations ranging from 1 nM to 100 nM.

Binding Assay: The binding analysis was performed at 25°C. Each concentration of IL-X was

injected over the SA-16 surface for 180 seconds, followed by a 300-second dissociation

phase.

Data Analysis: The sensorgrams were fitted to a 1:1 Langmuir binding model to determine

the association rate (k_on), dissociation rate (k_off), and equilibrium dissociation constant

(K_D).

Co-Immunoprecipitation (Co-IP) for SA-16 and STK-1
Interaction

Cell Lysis: HEK293T cells co-transfected with FLAG-tagged SA-16 and HA-tagged STK-1

were lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

Immunoprecipitation: The cell lysate was incubated with anti-FLAG M2 magnetic beads

overnight at 4°C to immunoprecipitate SA-16.

Washing: The beads were washed three times with cold lysis buffer to remove non-specific

binding partners.

Elution: The protein complexes were eluted from the beads by boiling in 2x Laemmli sample

buffer.

Western Blotting: The eluates were resolved by SDS-PAGE, transferred to a PVDF

membrane, and probed with anti-HA and anti-FLAG antibodies to detect STK-1 and SA-16,

respectively.
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Signaling Pathways and Visualizations
The following diagrams illustrate the key signaling pathway and experimental workflows

associated with SA-16.

SA-16 Signaling Pathway
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Caption: The SA-16 signaling cascade initiated by IL-X binding.
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Co-Immunoprecipitation Experimental Workflow
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(FLAG-SA16, HA-STK1) Cell Lysis Immunoprecipitation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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